Cas no 2680711-22-0 (benzyl N-(3-bromo-2,5-difluorophenyl)carbamate)

• Product Name: benzyl N-(3-bromo-2,5-difluorophenyl)carbamate
• CAS No: 2680711-22-0
• MF: C₁₄H₁₀BrF₂NO₂
• MW: 342.135509967804
• CID: 5622095
• PubChem ID: 165924736
• Update Time: 2025-05-21

benzyl N-(3-bromo-2,5-difluorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(3-bromo-2,5-difluorophenyl)carbamate
• EN300-28297323
• 2680711-22-0

• Inchi： 1S/C14H10BrF2NO2/c15-11-6-10(16)7-12(13(11)17)18-14(19)20-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,18,19)
• InChI Key： NCCPUQHSXBOHAM-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1F)NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 340.98630g/mol
• Monoisotopic Mass: 340.98630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(3-bromo-2,5-difluorophenyl)carbamate

Benzyl N-(3-Bromo-2,5-difluorophenyl)carbamate (CAS 2680711-22-0): A Comprehensive Overview

Benzyl N-(3-bromo-2,5-difluorophenyl)carbamate (CAS 2680711-22-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This carbamate derivative features a unique molecular structure, combining a benzyl group with a halogenated phenyl ring, making it particularly valuable for drug discovery and material science applications.

The compound's molecular formula is C₁₄H₁₀BrF₂NO₂, with a molecular weight of 342.14 g/mol. Its structure includes a 3-bromo-2,5-difluorophenyl moiety, which contributes to its distinct chemical properties. Researchers are particularly interested in this compound due to its potential as a building block for more complex molecules in medicinal chemistry.

In recent years, benzyl carbamate derivatives have become increasingly important in the development of new therapeutic agents. The presence of both bromine and fluorine atoms in this specific derivative enhances its reactivity and makes it a valuable intermediate in organic synthesis. This aligns with current trends in pharmaceutical research, where halogenated compounds are being extensively studied for their bioactivity.

The synthesis of benzyl N-(3-bromo-2,5-difluorophenyl)carbamate typically involves the reaction of 3-bromo-2,5-difluoroaniline with benzyl chloroformate in the presence of a base. This straightforward synthetic route makes it accessible for various research applications. Its purity and stability characteristics are crucial for researchers working on high-throughput screening and structure-activity relationship studies.

From a market perspective, the demand for specialized carbamate compounds like this one has been steadily increasing. Pharmaceutical companies and research institutions are actively seeking such chemical intermediates to develop new drugs targeting various diseases. The global market for fine chemicals and pharmaceutical intermediates is expected to grow significantly in the coming years, with compounds like benzyl N-(3-bromo-2,5-difluorophenyl)carbamate playing a crucial role.

In terms of storage and handling, this compound should be kept in a cool, dry place, protected from light and moisture. While it doesn't fall under hazardous material classifications, standard laboratory safety protocols should always be followed when working with any organic chemical compound. Researchers often inquire about the solubility characteristics of this material, which shows good solubility in common organic solvents like dichloromethane, dimethyl sulfoxide, and tetrahydrofuran.

The analytical characterization of benzyl N-(3-bromo-2,5-difluorophenyl)carbamate typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods confirm the compound's identity and purity, which are essential for research applications. Many scientists searching for this compound are particularly interested in its spectroscopic data and chromatographic properties.

Recent publications have highlighted the potential of similar halogenated carbamates in various therapeutic areas. While specific applications of CAS 2680711-22-0 are still under investigation, its structural features suggest potential in developing enzyme inhibitors or receptor modulators. This aligns with current pharmaceutical trends focusing on targeted therapies and precision medicine approaches.

The intellectual property landscape surrounding this compound is also of interest to many researchers. While it may be available as a research chemical from various suppliers, potential patent applications involving its derivatives or specific uses should be carefully considered. The chemical research community continues to explore novel applications for such functionalized carbamates in both academic and industrial settings.

For those working in medicinal chemistry, the structure-activity relationships of benzyl N-(3-bromo-2,5-difluorophenyl)carbamate derivatives offer fascinating opportunities. The presence of multiple halogen atoms can significantly influence the compound's pharmacokinetic properties and binding affinities. This makes it a valuable scaffold for designing new bioactive molecules with potential therapeutic applications.

In the context of green chemistry initiatives, researchers are also investigating more sustainable synthetic routes for producing such specialty chemicals. The development of catalytic methods and atom-economical processes for preparing carbamate derivatives represents an important area of current research. This aligns with broader industry trends toward environmentally friendly synthesis of pharmaceutical intermediates.

From a regulatory standpoint, while benzyl N-(3-bromo-2,5-difluorophenyl)carbamate itself isn't subject to specific restrictions, researchers should always verify the latest regulations concerning its use and any potential derivatives. The chemical safety data for this compound indicates standard handling precautions typical for organic research chemicals.

The future outlook for CAS 2680711-22-0 appears promising, with potential applications expanding as research continues. Its unique combination of halogen substituents and carbamate functionality makes it particularly interesting for developing new chemical probes and therapeutic candidates. As the pharmaceutical industry continues to explore novel chemical entities, compounds like this will likely play increasingly important roles in drug discovery pipelines.

For researchers seeking high-quality benzyl N-(3-bromo-2,5-difluorophenyl)carbamate, it's essential to source the material from reputable suppliers who can provide comprehensive analytical certificates and technical data sheets. The compound's purity is particularly crucial for sensitive applications in medicinal chemistry and biological screening.

In conclusion, benzyl N-(3-bromo-2,5-difluorophenyl)carbamate (CAS 2680711-22-0) represents an important chemical building block with significant potential in pharmaceutical research and development. Its unique structural features and reactivity profile make it valuable for various synthetic applications, particularly in the design of novel bioactive compounds. As research into halogenated pharmaceuticals continues to advance, this compound and its derivatives will likely remain important tools for chemists working at the forefront of drug discovery.